Citalopram hydrobromide

Description

Citalopram hydrobromide is an orally administered selective serotonin reuptake inhibitor (SSRI) used to treat depression in adults . It is also used to treat major depressive disorder (MDD) . While primarily used for depression, citalopram is sometimes prescribed off-label for other conditions, including obsessive-compulsive disorder, eating disorders, alcoholism, and panic disorder . Citalopram enhances serotonergic transmission by inhibiting serotonin reuptake in the brain . It has minimal effects on dopamine and norepinephrine transportation and virtually no affinity for muscarinic, histaminergic, or GABAergic receptors .

Citalopram hydrobromide is a fine, white to off-white powder that is sparingly soluble in water and soluble in ethanol . It belongs to a class of antidepressants known as selective serotonin reuptake inhibitors (SSRIs) . SSRIs like citalopram help to elevate mood, improve sleep, and reduce anxiety . The single- and multiple-dose pharmacokinetics of citalopram are linear and dose-proportional in a dose range of 10 to 40 mg/day . Citalopram is primarily processed in the liver, with a terminal half-life of about 35 hours . Steady-state plasma concentrations are typically achieved within one week of daily dosing .

Citalopram shares its classification as an SSRI with other antidepressants such as escitalopram. Citalopram is a racemic mixture of two isomers, and escitalopram is the isolated S-isomer of citalopram, believed to be responsible for the drug's SSRI activity . Fluoxetine is another well-known SSRI, though citalopram stands out for being the only SSRI with a tertiary amine and two nitrogen-containing metabolites .

• CAS No.: 59729-32-7
• Product Name: Citalopram hydrobromide
• Molecular Formula: C20H22BrFN2O
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrobromide
• Standard InChI: InChI=1S/C20H21FN2O.BrH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H
• Standard InChIKey: WIHMBLDNRMIGDW-UHFFFAOYSA-N
• SMILES: CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br
• Canonical SMILES: CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Celexa; Citalopram; Citalopram Hydrobromide; Cytalopram; Escitalopram; Escitalopram Oxalate; Lexapro; Lu-10-171; Lu10171; Seropram
• PubChem Compound: 77995
• Last Modified: Aug 15 2023